Cas no 13484-48-5 (2,3,5-Piperazinetrione)
2,3,5-Piperazinetrione structure
Product Name:2,3,5-Piperazinetrione
CAS No:13484-48-5
MF:C4H4N2O3
MW:128.08616065979
CID:1031623
PubChem ID:567576
Update Time:2025-04-20
2,3,5-Piperazinetrione Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5-Piperazinetrione
- Piperazine-2,3,5-trione
- piperazine trione
- 13484-48-5
- YMRCYAMOHVNOSM-UHFFFAOYSA-N
- 2,3,5-Piperazinetrione #
- DB-335441
- AKOS006348942
- SCHEMBL3254305
- Piperazinetrione
- DTXSID30340800
-
- Inchi: 1S/C4H4N2O3/c7-2-1-5-3(8)4(9)6-2/h1H2,(H,5,8)(H,6,7,9)
- InChI Key: YMRCYAMOHVNOSM-UHFFFAOYSA-N
- SMILES: O=C1CNC(C(N1)=O)=O
Computed Properties
- Exact Mass: 128.02219199g/mol
- Monoisotopic Mass: 128.02219199g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 75.3Ų
2,3,5-Piperazinetrione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A139001969-1g |
Piperazine-2,3,5-trione |
13484-48-5 | 95% | 1g |
$411.84 | 2022-04-03 | |
| Chemenu | CM169637-1g |
piperazine-2,3,5-trione |
13484-48-5 | 95% | 1g |
$482 | 2021-08-05 | |
| Chemenu | CM169637-1g |
piperazine-2,3,5-trione |
13484-48-5 | 95% | 1g |
$441 | 2023-02-18 |
2,3,5-Piperazinetrione Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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